Cas no 2757-04-2 (2-propenoic acid, 3-phenyl-, phenyl ester)

2757-04-2 structure
Product name:2-propenoic acid, 3-phenyl-, phenyl ester
2-propenoic acid, 3-phenyl-, phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-propenoic acid, 3-phenyl-, phenyl ester
- PHENYL CINNAMATE
- 4-chromanylideneacetic acid
- chroman-4-ylideneacetic acid
- phenyl trans-cinnamate
- trans-cinnamic acid phenyl ester
- 2757-04-2
- phenyl (E)-3-phenylprop-2-enoate
- Cinnamic acid, phenyl ester
- HMS1474O01
- SR-01000394772
- Phenyl(2E)-3-phenyl-2-propenoate
- 25695-77-6
- (E)-Cinnamic Acid Phenyl Ester
- 2-Propenoic acid, 3-phenyl-, phenyl ester, (2E)-
- EINECS 220-413-1
- NS00049087
- SCHEMBL1055161
- Phenyl(E)-3-phenylacrylate
- SR-01000394772-1
- Zimtsaure-phenylester
- CHEMBL182835
- (E)-3-Phenyl-acrylic acid phenyl ester
- NSC-21000
- 2-Propenoic acid, 3-phenyl-, phenyl ester, (E)-
- BRD-K50579206-001-01-7
- Phenyl (E)-Cinnamate
- CS-0362597
- SCHEMBL1055160
- NCGC00172645-01
- MFCD00020657
- trans-3-phenyl-prop-2-enoic acid phenyl ester
- NSC 21000
- BDBM50149612
- P2519
- phenyl (2E)-3-phenylprop-2-enoate
- Phenyl (2E)-3-phenyl-2-propenoate #
- Phenyl (E)-3-phenylacrylate
- AKOS001576561
- NSC21000
- AMY25140
-
- Inchi: InChI=1S/C15H12O2/c16-15(17-14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-12H/b12-11+
- InChI Key: NBFNGRDFKUJVIN-VAWYXSNFSA-N
- SMILES: C1=CC=C(C=C1)C=CC(=O)OC2=CC=CC=C2
Computed Properties
- Exact Mass: 224.08400
- Monoisotopic Mass: 224.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 3.30540
2-propenoic acid, 3-phenyl-, phenyl ester Related Literature
-
Chuan G. Ning,Jing K. Deng,Michael S. Deleuze Phys. Chem. Chem. Phys., 2008,10, 2374-2389
-
Biman Jana,Rakesh Sharan Singh,Biman Bagchi Phys. Chem. Chem. Phys., 2011,13, 16220-16226
-
Min-Wook Oh,Ri-Zhu Yin,Youngmin Lee,Dong-Wook Han,Hyuk-Sang Kwon,Jung Ho Kim,Ganpati Ramanath Energy Environ. Sci., 2011,4, 4978-4983
-
Oliver D. John Food Funct., 2020,11, 6946-6960
2757-04-2 (2-propenoic acid, 3-phenyl-, phenyl ester) Related Products
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- 832-01-9(4-Methoxycinnamic Acid Methyl Ester)
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